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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in refining the

geolocation accuracy of IP addresses within AS1928370. This Autonomous System is

registered to Cyber Development Group International, LLC (CDGI), a provider of data center

and cloud computing services.[1][2] Understanding the nature of this ASN is crucial, as the IP

addresses are likely used for hosted services, which can lead to discrepancies between the

physical location of the server and the intended geographical audience of the service.

Frequently Asked Questions (FAQs)
Q1: What is AS1928370 and who operates it?

AS1928370 is an Autonomous System Number registered to Cyber Development Group

International, LLC (CDGI). CDGI is a company that has specialized in designing, building, and

operating mission-critical data centers and enterprise cloud centers.[1][2] In 2014, Netrix LLC

assumed the operations of the CDGI data center campus in Mt. Prospect, Illinois.[3] Therefore,

IP addresses within this ASN are likely associated with servers and services hosted in these

data center environments.

Q2: Why might the geolocation of an IP address in AS1928370 be inaccurate?

Geolocation inaccuracies for a data center and cloud provider like CDGI can arise from several

factors:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12371349?utm_src=pdf-interest
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.imillerpr.com/news/cyber-development-group-launches-its-third-enterprise-cloud-center/
https://www.globenewswire.com/fr/news-release/2012/06/11/1202841/0/en/Cyber-Development-Group-Launches-Its-Third-Enterprise-Cloud-Center.html?utm_keyword=pandadoc&utm_campaign=Google_Search_Brand_US_Alpha&utm_content=Core&utm_creative=471333245262&utm_term=pandadoc&utm_medium%E2%80%A6=undefined&utm_matchtype=e&utm_s25e2258025a625e2258025a625e2258025a625e2258025a625e2258025a6%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D=%5Bobject+Object%5Dpage%2F2%2F&utm_s=%5Bobject+Object%5D&utm_sourcblog_hubspot_com=%5Bobject+Object%5Dpage%2F4%2F&utm_s25e2258025a6_campaign25e2258025a625e225a6_campaign25e225a625e2025a6_campaign25e2025a625e225a6_campaign25e225a625e225a6_campaign25e225a625e2025a6_campaign25e2025a625e225a6_campaign25e225a625e225a6_campaign25e225a6=%5Bobject+Object%5D&utm_medium=cpc&utm_source_=&utm_device=c&utm_placement=&utm_c2525252520ontent2525252520ontent=%5Bobject+Object%5D&utm_source=google
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.imillerpr.com/news/cyber-development-group-launches-its-third-enterprise-cloud-center/
https://www.globenewswire.com/fr/news-release/2012/06/11/1202841/0/en/Cyber-Development-Group-Launches-Its-Third-Enterprise-Cloud-Center.html?utm_keyword=pandadoc&utm_campaign=Google_Search_Brand_US_Alpha&utm_content=Core&utm_creative=471333245262&utm_term=pandadoc&utm_medium%E2%80%A6=undefined&utm_matchtype=e&utm_s25e2258025a625e2258025a625e2258025a625e2258025a625e2258025a6%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D%5B25e2%5D%5B0%5D%5B25a6%5D=%5Bobject+Object%5Dpage%2F2%2F&utm_s=%5Bobject+Object%5D&utm_sourcblog_hubspot_com=%5Bobject+Object%5Dpage%2F4%2F&utm_s25e2258025a6_campaign25e2258025a625e225a6_campaign25e225a625e2025a6_campaign25e2025a625e225a6_campaign25e225a625e225a6_campaign25e225a625e2025a6_campaign25e2025a625e225a6_campaign25e225a625e225a6_campaign25e225a6=%5Bobject+Object%5D&utm_medium=cpc&utm_source_=&utm_device=c&utm_placement=&utm_c2525252520ontent2525252520ontent=%5Bobject+Object%5D&utm_source=google
https://www.globenewswire.com/news-release/2014/02/05/1202176/0/en/Netrix-Appoints-Industry-Veteran-Patrick-Shutt-as-Managing-Director.html
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centralized Data Centers: The physical location of the server is in a data center (e.g., Mt.

Prospect, Illinois), but the service or website it hosts may be intended for a global or different

regional audience.

Use of VPNs and Proxies: Clients using services hosted within AS1928370 may route their

traffic through VPNs or proxies, obscuring the true origin of the end-user.

Outdated Geolocation Databases: IP geolocation databases are not always 100% accurate

and can have outdated information. The accuracy can vary significantly between country-

level and city-level lookups.

Dynamic IP Allocation: The assignment of IP addresses to specific servers or services within

the data center can change over time.

Q3: What is the expected level of accuracy for IP geolocation?

The accuracy of IP geolocation can vary. Generally, country-level identification is highly

accurate (often 95-99%), while city-level accuracy is lower. For a data center ASN, the most

accurate location is typically the physical address of the data center itself.

Troubleshooting Guides
Guide 1: Verifying the Geolocation of an IP Address in
AS1928370
This guide provides steps to verify and understand the geolocation data for a specific IP

address within AS1928370.

Experimental Protocols:

Multi-Source Geolocation Check:

Utilize multiple online IP geolocation lookup tools to check the IP address in question.

Record the reported city, region, and country from each tool.

Note any discrepancies between the different providers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/product/b12371349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


WHOIS Lookup:

Perform a WHOIS lookup for the IP address. This will provide information about the

registered owner of the IP block, which in this case is likely to be Cyber Development

Group International or a related entity.

The WHOIS information may also contain abuse contact information which can sometimes

be used to inquire about network usage.

Traceroute Analysis:

Run a traceroute from your location to the IP address.

Analyze the network path to identify the geographic locations of the network hops. The last

few hops before reaching the destination IP will likely be within the data center's network.

Data Presentation:

Geolocation
Provider

City Region Country

Provider A Mount Prospect Illinois United States

Provider B Chicago Illinois United States

Provider C Des Plaines Illinois United States

Caption: Example of varying city-level geolocation data for a single IP address.

Guide 2: Steps to Refine Geolocation Data for Your
Application
If you are a user of a service hosted within AS1928370 and are experiencing issues due to

inaccurate geolocation, this guide provides potential steps for resolution.

Methodologies:

Contact the Service Provider:
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The most direct approach is to contact the provider of the service you are using. They may

be able to provide more specific information about the location of their infrastructure or

offer solutions for geolocation-dependent features.

Utilize Geofeed Data (for network administrators):

If you are an administrator of a service within AS1928370, you can publish a "geofeed".

This is a file that contains a mapping of your IP addresses to their correct geographic

locations. Major geolocation database providers consume these feeds to improve their

accuracy.

Manual Geolocation Correction:

Some geolocation data providers offer web forms to submit corrections for IP address

locations. If you have strong evidence that an IP address is being incorrectly geolocated,

you can submit a correction request.

Visualizations
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Caption: Workflow for troubleshooting geolocation discrepancies.
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Caption: Logical relationship of entities in geolocation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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